Monoisodecyl phthalate
Monoisodecyl phthalate
Monoisodecyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of isodecanol. It has a role as a human xenobiotic metabolite, a bacterial xenobiotic metabolite and a rat metabolite.
Brand Name:
Vulcanchem
CAS No.:
31047-64-0
VCID:
VC21064754
InChI:
InChI=1S/C18H26O4/c1-14(2)10-6-4-3-5-9-13-22-18(21)16-12-8-7-11-15(16)17(19)20/h7-8,11-12,14H,3-6,9-10,13H2,1-2H3,(H,19,20)
SMILES:
CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C18H26O4
Molecular Weight:
306.4 g/mol
Monoisodecyl phthalate
CAS No.: 31047-64-0
Cat. No.: VC21064754
Molecular Formula: C18H26O4
Molecular Weight: 306.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Monoisodecyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of isodecanol. It has a role as a human xenobiotic metabolite, a bacterial xenobiotic metabolite and a rat metabolite. |
|---|---|
| CAS No. | 31047-64-0 |
| Molecular Formula | C18H26O4 |
| Molecular Weight | 306.4 g/mol |
| IUPAC Name | 2-(8-methylnonoxycarbonyl)benzoic acid |
| Standard InChI | InChI=1S/C18H26O4/c1-14(2)10-6-4-3-5-9-13-22-18(21)16-12-8-7-11-15(16)17(19)20/h7-8,11-12,14H,3-6,9-10,13H2,1-2H3,(H,19,20) |
| Standard InChI Key | ZICLWBMRDQUIDO-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator